5-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-2-methoxy-N-(pyridin-2-ylmethyl)benzenesulfonamide

• IUPAC Name: 2-methoxy-N-(pyridin-2-ylmethyl)-5-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzenesulfonamide
• InChI: InChI=1S/C16H17N3O6S2/c1-25-14-6-5-13(19-16(20)7-9-26(19,21)22)10-15(14)27(23,24)18-11-12-4-2-3-8-17-12/h2-6,8,10,18H,7,9,11H2,1H3
• InChI Key: BSHREGBIVJREPO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C(=O)CCS2(=O)=O)S(=O)(=O)NCC3=CC=CC=N3
• Molecular Formula: C16H17N3O6S2
• Molecular Weight: 411.5 g/mol

Description

5-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-2-methoxy-N-(pyridin-2-ylmethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C16H17N3O6S2 and its molecular weight is 411.45. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

The synthesis and characterization of zinc phthalocyanine derivatives substituted with new benzenesulfonamide derivative groups have been extensively studied. These compounds show promising applications in photodynamic therapy due to their high singlet oxygen quantum yield, good fluorescence properties, and appropriate photodegradation quantum yield, making them effective Type II photosensitizers for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Anticancer and Anti-Inflammatory Applications

Celecoxib derivatives, incorporating the benzenesulfonamide motif, have been synthesized and evaluated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These studies highlighted compounds with promising therapeutic potentials, showcasing the versatile nature of benzenesulfonamide derivatives in drug development (Küçükgüzel et al., 2013).

Antimicrobial Activities

The exploration of antimicrobial potential in compounds featuring the benzenesulfonamide structure, particularly those incorporating pyrazolo[3,4-b]pyridine scaffolds, has demonstrated significant antibacterial and antifungal activities. These findings suggest the utility of benzenesulfonamide derivatives in addressing various microbial infections (Chandak et al., 2013).

Analytical Methods and Environmental Occurrence

Analytical methods for detecting benzenesulfonamides, along with benzotriazoles and benzothiazoles, in environmental samples have been developed, reflecting the ubiquity and persistence of these compounds as contaminants. This research is crucial for understanding the environmental impact and aiding in the development of strategies for pollution control (Herrero et al., 2014).